5-fluoro-2-methoxy-N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)oxy)ethyl)benzenesulfonamide

• IUPAC Name: 5-fluoro-2-methoxy-N-[2-(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)oxyethyl]benzenesulfonamide
• InChI: InChI=1S/C18H23FN4O5S/c1-13-21-17(23-6-9-27-10-7-23)12-18(22-13)28-8-5-20-29(24,25)16-11-14(19)3-4-15(16)26-2/h3-4,11-12,20H,5-10H2,1-2H3
• InChI Key: MLSOSYJBXFCICP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCCNS(=O)(=O)C2=C(C=CC(=C2)F)OC)N3CCOCC3
• Molecular Formula: C18H23FN4O5S
• Molecular Weight: 426.5 g/mol

Description

5-fluoro-2-methoxy-N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)oxy)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H23FN4O5S and its molecular weight is 426.46. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetic Studies

A study by Ohashi et al. (1999) focused on TA-0201, a novel orally active non-peptide antagonist for endothelin receptors, which shares a complex chemical structure similar to the query compound. They developed a sensitive method for determining TA-0201 and its major metabolites in rat plasma and tissues, highlighting the application of such compounds in pharmacokinetic studies and the development of new drugs (Ohashi, Nakamura, & Yoshikawa, 1999).

Anticancer Research

Abu-Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating their potential as anti-inflammatory and analgesic agents. These findings suggest the utility of similar sulfonamide derivatives in the development of new therapeutic agents for cancer and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimalarial Activity

Kim et al. (1998) evaluated the antimalarial activity of 5-fluoroorotate in combination with sulfamonomethoxine against Plasmodium falciparum in vitro and P. berghei in mice. Their research demonstrates the potential of fluorinated compounds in combination therapies for treating malaria (Kim, Miyake, Arai, & Wataya, 1998).

Herbicidal Activities

Luo et al. (2008) designed and synthesized a series of triazolinone derivatives with herbicidal activities, targeting protoporphyrinogen oxidase (Protox), a crucial enzyme in plant chlorophyll synthesis. This research suggests the agricultural applications of such chemical structures in developing new herbicides (Luo, Jiang, Wang, Chen, & Yang, 2008).

Safety and Hazards

While specific safety and hazard information for this compound was not found, it’s important to handle all chemical substances with care. Proper protective equipment should be used, and exposure to the skin, eyes, or respiratory system should be avoided.